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Compound of Interest

Compound Name: Z-Asp-OBzl

Cat. No.: B554429 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Z-Asp-OBzl, or N-Carbobenzyloxy-L-aspartic acid 1-benzyl ester, is a pivotal protected amino

acid derivative utilized extensively in the field of drug discovery.[1][2] Its unique structural

characteristics, featuring a benzyloxycarbonyl (Z) group protecting the amino terminus and a

benzyl (OBzl) ester on the side-chain carboxyl group, make it an invaluable building block in

the synthesis of complex peptides and other organic molecules.[1] This document provides

detailed application notes and experimental protocols for the use of Z-Asp-OBzl, with a focus

on its role in peptide synthesis and its relevance in the development of therapeutic agents,

including potential precursors for caspase inhibitors.

Chemical and Physical Properties
A comprehensive understanding of the physicochemical properties of Z-Asp-OBzl is crucial for

its effective application in drug discovery workflows. These properties dictate its solubility,

reactivity, and handling requirements.
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Property Value Reference

CAS Number 4779-31-1 [1][3]

Molecular Formula C₁₉H₁₉NO₆

Molecular Weight 357.36 g/mol

Appearance
White to off-white crystalline

solid/powder

Melting Point 83-85°C

Solubility

Soluble in organic solvents

such as methanol, dimethyl

sulfoxide (DMSO), acetone,

chloroform, and ether. Less

soluble in water.

Applications in Drug Discovery
Z-Asp-OBzl serves as a versatile intermediate in the synthesis of a wide array of drug

candidates. Its primary application lies in peptide synthesis, a cornerstone of modern drug

discovery for creating therapeutics ranging from hormonal analogs to enzyme inhibitors.

Peptide Synthesis
Z-Asp-OBzl is a critical reagent in both solid-phase peptide synthesis (SPPS) and solution-

phase peptide synthesis. The protecting groups (Z and OBzl) prevent unwanted side reactions

at the amino and side-chain carboxyl groups of the aspartic acid residue during peptide chain

elongation. This controlled reactivity is fundamental for the synthesis of peptides with high

purity and yield, which is essential for the development of peptide-based drugs targeting a

multitude of diseases.
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Solid-Phase Peptide Synthesis (SPPS) Cycle

Resin Support

Attach First Amino Acid
(e.g., C-terminal residue)

Nα-Deprotection
(Removal of Fmoc/Boc)

Wash

Couple Protected Amino Acid
(e.g., Z-Asp-OBzl)

Wash

Repeat Cycle

for next amino acid

Cleave Peptide from Resin
& Remove Side-Chain Protecting Groups

after final residue

Purify Peptide
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Apoptotic Signaling

Apoptotic Stimulus
(e.g., DNA damage, stress)

Initiator Caspases
(e.g., Caspase-8, Caspase-9)

activates

Executioner Caspases
(e.g., Caspase-3, Caspase-7)

activates

Cleavage of Cellular Substrates

cleaves

Apoptosis

Peptide-based Inhibitor
(Synthesized using Z-Asp-OBzl)

inhibits
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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discovery]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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